Benzyl-but-3-ynyl-methyl-amine
Description
Benzyl-but-3-ynyl-methyl-amine is a useful research compound. Its molecular formula is C12H15N and its molecular weight is 173.259. The purity is usually 95%.
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Scientific Research Applications
Catalytic Reductive Aminations
Catalytic reductive aminations using molecular hydrogen have crucial applications in synthesizing amines, including benzyl-but-3-ynyl-methyl-amine. These reactions are pivotal for creating pharmaceuticals, agrochemicals, and biomolecules. They involve coupling carbonyl compounds with ammonia or amines in the presence of catalysts, leading to the production of primary, secondary, and tertiary amines. These amines are significant in synthesizing advanced chemicals, life science molecules, dyes, and polymers (Murugesan et al., 2020).
Palladium-Catalyzed Benzylic Addition
Palladium-catalyzed benzylic addition to N-sulfonyl aldimines via C-H bond activation offers an efficient methodology for synthesizing heterocycle-containing amines. This process is critical for creating amines through C-H bond activation, which could include this compound (Qian et al., 2010).
Carbonylative Direct Transformation
The palladium-catalyzed carbonylative direct transformation of benzyl amines offers a new procedure for producing various benzyl amines. It uses dimethyl carbonate as a solvent, enabling the production of methyl 2-arylacetates from primary, secondary, and tertiary benzyl amines (Li et al., 2018).
Antibacterial Activity of Derivatives
Benzyl-[3-(benzylamino-methyl)-cyclohexylmethyl]-amine derivatives show significant antibacterial activity against various bacterial strains. This implies the potential of this compound derivatives in developing new antibacterial agents (Kumar et al., 2010).
Intermolecular Amination of C-H Bonds
The intermolecular amination of C-H bonds, including benzylic bonds, represents an innovative approach to access substituted amines, amino alcohols, and diamines. This method's chemoselectivity and ability to produce isotopically enriched compounds suggest its utility in synthesizing this compound and similar compounds (Fiori & Du Bois, 2007).
Properties
IUPAC Name |
N-benzyl-N-methylbut-3-yn-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N/c1-3-4-10-13(2)11-12-8-6-5-7-9-12/h1,5-9H,4,10-11H2,2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIJSXEQPHWTNCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCC#C)CC1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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